![molecular formula C7H4N2O4 B2927104 2-oxo-2H,3H-[1,3]oxazolo[4,5-b]pyridine-5-carboxylic acid CAS No. 61548-55-8](/img/structure/B2927104.png)
2-oxo-2H,3H-[1,3]oxazolo[4,5-b]pyridine-5-carboxylic acid
Description
“2-oxo-2H,3H-[1,3]oxazolo[4,5-b]pyridine-5-carboxylic acid” is a chemical compound with the molecular formula C7H4N2O4 . It is structurally related to the compound "methyl 2-oxo-2H,3H- [1,3]oxazolo [4,5-b]pyridine-6-carboxylate" .
Molecular Structure Analysis
The molecular structure of “2-oxo-2H,3H-[1,3]oxazolo[4,5-b]pyridine-5-carboxylic acid” involves an oxazolo[4,5-b]pyridine core with a carboxylic acid group attached . This structure is similar to that of “methyl 2-oxo-2H,3H- [1,3]oxazolo [4,5-b]pyridine-6-carboxylate”, which has a methyl ester group instead of a carboxylic acid group .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-oxo-2H,3H-[1,3]oxazolo[4,5-b]pyridine-5-carboxylic acid” include a molecular weight of 180.12, a predicted boiling point of 361.6±52.0 °C, a predicted density of 1.87±0.1 g/cm3, and a predicted pKa of 1.23±0.20 .Scientific Research Applications
Pharmaceutical Testing
This compound is used in pharmaceutical testing as a high-quality reference standard to ensure accurate results . Its stability and reactivity make it suitable for developing analytical methods in quality control processes.
Heterocyclic Compound Synthesis
The oxazolopyridine nucleus is a key scaffold in medicinal chemistry. It’s used for the synthesis of various heterocyclic compounds that have shown potent pharmacological properties.
C–H Bond Functionalization
Researchers have utilized this compound in palladium-catalyzed direct C–H bond functionalization methodologies. This process is crucial for constructing complex molecular scaffolds in organic synthesis .
Biological Activity Studies
Due to its potent biological properties, this compound is studied for its effects on biological systems. It serves as a base molecule for the synthesis of derivatives with enhanced biological activities.
Chemical Property Analysis
Chemists study the physical properties, such as melting and boiling points, density, and molecular weight, of this compound to understand its behavior in different chemical reactions .
Orthogonal Functionalization
The compound’s structure allows for orthogonal functionalization, which is a technique used to modify different parts of a molecule without affecting other functional groups. This is particularly useful in the stepwise synthesis of complex molecules .
properties
IUPAC Name |
2-oxo-3H-[1,3]oxazolo[4,5-b]pyridine-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O4/c10-6(11)3-1-2-4-5(8-3)9-7(12)13-4/h1-2H,(H,10,11)(H,8,9,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUJROUANPPZCHA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC2=C1OC(=O)N2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-oxo-2H,3H-[1,3]oxazolo[4,5-b]pyridine-5-carboxylic acid | |
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